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Introduction

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers

of sucrose.[1][2][3][4] It is a synthetic polymer widely used in the pharmaceutical and cosmetic

industries as a thickening, suspending, and emulsifying agent.[5] In its raw form, it appears as

a white, fluffy, and hygroscopic powder.[5] A thorough characterization of Carbomer 934 is

crucial for ensuring its quality, performance, and compliance with pharmacopeial standards.

This document provides detailed application notes and protocols for the key analytical

techniques used to characterize Carbomer 934, intended for researchers, scientists, and drug

development professionals.

Key Quality Attributes and Specifications
A summary of the key quantitative specifications for Carbomer 934 is presented in the table

below, primarily based on the United States Pharmacopeia (USP) monographs.[1][3][4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b047073?utm_src=pdf-interest
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.researchgate.net/figure/Flow-curves-for-05-carbopol-934-with-1-triethanolamine-using-a-parallel-plate_fig10_223553251
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://www.benchchem.com/pdf/Technical_Guide_Physicochemical_Properties_of_Carbomer_934.pdf
https://doi.usp.org/USPNF/USPNF_M13008_04_01.html
https://www.pharmtech.com/view/method-development-laser-diffraction-particle-size-analysis
https://www.pharmtech.com/view/method-development-laser-diffraction-particle-size-analysis
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.researchgate.net/figure/Flow-curves-for-05-carbopol-934-with-1-triethanolamine-using-a-parallel-plate_fig10_223553251
https://www.benchchem.com/pdf/Technical_Guide_Physicochemical_Properties_of_Carbomer_934.pdf
https://doi.usp.org/USPNF/USPNF_M13008_04_01.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Carboxylic Acid (-COOH) Content 56.0% - 68.0% (on dried basis)[1][3][4]

Viscosity (0.5% neutralized aqueous dispersion

at 25°C)
30,500 - 39,400 mPa·s[1][3][4]

Loss on Drying NMT 2.0%[6][7]

Limit of Benzene NMT 0.5%[3]

Heavy Metals NMT 0.002%[6][7]

Analytical Techniques: Application Notes and
Protocols
A typical workflow for the quality control testing of Carbomer 934 raw material involves a series

of analytical techniques to confirm its identity, purity, and functional properties.

Quality Control Workflow for Carbomer 934

Raw Material Identification
Sampling

Assay & Purity Physicochemical Properties Final Approval

Click to download full resolution via product page

Caption: A typical quality control workflow for Carbomer 934 raw material.

Identification
Application: FTIR spectroscopy is a fundamental technique for the identification of Carbomer
934. It confirms the chemical structure of the polymer by comparing its infrared absorption

spectrum with that of a reference standard.

Protocol:
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Sample Preparation: Prepare the Carbomer 934 sample as a potassium bromide (KBr)

pellet. Mix a small amount of the dried polymer with dry KBr powder and press the mixture

into a thin, transparent pellet.

Instrument Setup: Set the FTIR spectrometer to record the spectrum over a specific

wavenumber range, typically 4000 to 400 cm⁻¹.

Data Acquisition: Record the IR spectrum of the sample.

Data Analysis: Compare the obtained spectrum with a reference spectrum of Carbomer 934.

The spectrum should exhibit characteristic absorption bands at approximately 1710, 1454,

1414, 1245, 1172, 1115, and 801 cm⁻¹.[3] The strongest band is typically observed at 1710

cm⁻¹, corresponding to the carbonyl stretching vibration of the carboxylic acid groups.[3]

Application: Simple colorimetric tests provide a rapid preliminary identification of Carbomer
934 based on the pH of its aqueous dispersion.

Protocol:

Sample Dispersion: Prepare a 10 mg/mL dispersion of Carbomer 934 in water.[1]

Test 1: To one portion of the dispersion, add thymol blue indicator. An orange color is

produced.[1]

Test 2: To another portion of the dispersion, add cresol red indicator. A yellow color is

produced.[1]

Application: This test confirms the ability of Carbomer 934 to form a viscous gel upon

neutralization, a key functional characteristic.

Protocol:

Sample Dispersion: Prepare a 10 mg/mL dispersion of Carbomer 934 in water.[1]

Neutralization: Adjust the pH of the dispersion to approximately 7.5 with 1 N sodium

hydroxide.

Observation: A very viscous gel is produced.[1]
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Assay
Application: This assay determines the percentage of carboxylic acid groups in the polymer,

which is a critical parameter for its functionality and is specified in pharmacopeias. The

acceptable range is between 56.0% and 68.0% on a dried basis.[1][3][4]

Protocol:

Sample Preparation: Accurately weigh about 400 mg of previously dried Carbomer 934.

Dispersion: Slowly add the sample to 400 mL of water in a beaker while stirring continuously

at approximately 1000 rpm. Continue stirring for 15 minutes.

Titration: Titrate the dispersion with a standardized 0.25 N sodium hydroxide solution.

Endpoint Detection: Determine the endpoint potentiometrically using a calomel-glass or

silver/silver chloride electrode.[1]

Calculation: Calculate the percentage of carboxylic acid groups.

Physicochemical Properties
Application: The viscosity of a neutralized Carbomer 934 dispersion is a critical quality attribute

that dictates its thickening performance. The USP specification for a 0.5% neutralized aqueous

dispersion is between 30,500 and 39,400 mPa·s.[1][3][4]

Protocol:

Dispersion Preparation: Carefully add 2.50 g of previously dried Carbomer 934 to 500 mL of

water in a 1000-mL beaker while stirring continuously at 1000 ± 10 rpm.[6] The stirrer shaft

should be set at an angle of 60° and to one side of the beaker, with the propeller near the

bottom.[6] The addition should take 45 to 90 seconds.[6] Continue stirring for 15 minutes.[6]

Hydration: Remove the stirrer and place the beaker in a 25 ± 0.2 °C water bath for 30

minutes.[6]

Neutralization: Insert the stirrer to a depth that avoids drawing air into the dispersion and,

while stirring at 300 ± 10 rpm, titrate with an 18% sodium hydroxide solution to a pH between
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7.3 and 7.8, determining the endpoint potentiometrically.[6]

Equilibration: Return the neutralized mucilage to the 25 °C water bath for 1 hour.[6]

Viscosity Measurement: Perform the viscosity determination without delay using a suitable

rotational viscometer (e.g., Brookfield RVT) equipped with a spindle rotating at 20 rpm.[6]

Viscosity Measurement Workflow

Start

Prepare 0.5% Carbomer 934 Dispersion

Hydrate at 25°C for 30 min

Neutralize to pH 7.3-7.8

Equilibrate at 25°C for 1 hour

Measure Viscosity with Rotational Viscometer

End
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Caption: Workflow for the viscosity measurement of Carbomer 934.

Application: Rheological studies provide a more in-depth understanding of the viscoelastic

properties of Carbomer 934 gels, which is crucial for predicting their behavior during

processing, application, and storage.

Protocol:

Sample Preparation: Prepare a neutralized Carbomer 934 gel at the desired concentration

(e.g., 0.5% w/v).

Instrument: Use a controlled-stress or controlled-strain rheometer with a parallel plate or

cone-and-plate geometry.

Oscillatory Measurements (Frequency Sweep):

Perform a frequency sweep at a constant, low strain (within the linear viscoelastic region,

typically 0.1-1%) over a frequency range of 0.01 to 100 Hz.[2]

This determines the storage modulus (G') and loss modulus (G''). For Carbomer gels, G' is

typically higher than G'', indicating a predominantly elastic behavior.[8]

Steady Shear Measurements (Flow Curve):

Perform a steady shear rate sweep over a wide range (e.g., 0.001 to 1000 s⁻¹).

This generates a flow curve (viscosity vs. shear rate), which for Carbomer 934 gels

typically shows shear-thinning behavior (viscosity decreases with increasing shear rate).

[1][9]

Yield Stress Measurement:

Perform a stress sweep at a constant low frequency to determine the yield stress, which is

the minimum stress required to initiate flow.
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Application: Thermal analysis techniques like Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC) are used to evaluate the thermal stability and

transitions of Carbomer 934.

Protocol - TGA:

Instrument: Use a thermogravimetric analyzer.

Sample: Place a small, accurately weighed amount of Carbomer 934 (typically 5-10 mg) in

an aluminum or platinum pan.

Temperature Program: Heat the sample from ambient temperature to a high temperature

(e.g., 600-800°C) at a constant heating rate (e.g., 10-20°C/min) under a controlled

atmosphere (e.g., nitrogen or air).

Data Analysis: The TGA thermogram shows weight loss as a function of temperature. For

Carbomer 934, a significant weight loss is expected due to decomposition.

Protocol - DSC:

Instrument: Use a differential scanning calorimeter.

Sample: Place a small, accurately weighed amount of Carbomer 934 (typically 5-10 mg) in

an aluminum pan and seal it. An empty sealed pan is used as a reference.

Temperature Program: Heat the sample at a controlled rate (e.g., 10°C/min) over a desired

temperature range. A heat-cool-heat cycle is often employed to erase the thermal history of

the polymer.

Data Analysis: The DSC thermogram shows the heat flow into or out of the sample as a

function of temperature. This can be used to determine the glass transition temperature (Tg)

of the polymer. For many polymers, the Tg is a key characteristic.[10]

Application: Particle size distribution of the dry Carbomer 934 powder can influence its

dispersion and dissolution properties. Laser diffraction is a common technique for this analysis.

Protocol:
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Instrument: Use a laser diffraction particle size analyzer with a dry powder dispersion unit.

Sample Preparation: Ensure a representative sample of the Carbomer 934 powder is

obtained.

Dispersion: Disperse the powder in a stream of air. The dispersion pressure should be

optimized to break up agglomerates without fracturing the primary particles. This can be

achieved by performing a pressure titration and observing the particle size as a function of

dispersion pressure.[5]

Measurement: Measure the scattered light pattern as the dispersed particles pass through

the laser beam.

Data Analysis: The instrument's software calculates the particle size distribution based on

the scattering pattern using an appropriate optical model (e.g., Mie theory).

Application: SEM is used to visualize the surface morphology and particle shape of Carbomer
934 powder.

Protocol:

Sample Mounting: Mount a small amount of the Carbomer 934 powder onto an SEM stub

using double-sided carbon tape.

Coating: As Carbomer 934 is a non-conductive polymer, coat the sample with a thin layer of

a conductive material (e.g., gold or carbon) using a sputter coater to prevent charging under

the electron beam.

Imaging: Introduce the coated sample into the SEM chamber and acquire images at various

magnifications to observe the particle morphology.

Data Presentation
The following tables summarize typical quantitative data obtained from the characterization of

Carbomer 934.

Table 1: Rheological Properties of a 0.5% Neutralized Carbomer 934 Gel
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Parameter Typical Value

Zero Shear Viscosity (η₀) High (e.g., > 10⁵ Pa·s)

Yield Stress (τ₀) 30 - 90 Pa[8]

Flow Behavior Index (n) < 1 (indicating shear-thinning)

Storage Modulus (G') at 1 Hz > Loss Modulus (G'')

Table 2: Thermal Properties of Carbomer 934

Parameter Typical Value/Observation

Glass Transition Temperature (Tg) ~100-105 °C

Decomposition Temperature (TGA) Significant weight loss starts above 200 °C

Logical Relationships of Characterization
Techniques
The various analytical techniques are interconnected and provide a holistic understanding of

Carbomer 934's properties.

Interrelation of Carbomer 934 Characterization Techniques

Chemical Structure
(Polyacrylic Acid, Cross-linked)

FTIRCarboxylic Acid Assay
Functional Properties

(Gel)
Thermal Properties

Physical Properties
(Powder)

Particle Size Analysis SEM
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Caption: Interrelation of analytical techniques for Carbomer 934 characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b047073?utm_src=pdf-body-img
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.benchchem.com/product/b047073?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Flow-curves-for-05-carbopol-934-with-1-triethanolamine-using-a-parallel-plate_fig10_223553251
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://www.benchchem.com/pdf/Technical_Guide_Physicochemical_Properties_of_Carbomer_934.pdf
https://doi.usp.org/USPNF/USPNF_M13008_04_01.html
https://www.pharmtech.com/view/method-development-laser-diffraction-particle-size-analysis
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m13010.html
https://www.scribd.com/document/896120078/Carbomer-934P
https://deepblue.lib.umich.edu/bitstreams/b21ade6d-0f95-440d-9fc7-85e8bac64b19/download
https://www.researchgate.net/figure/Shear-stress-as-a-function-of-shear-rate-for-different-Carbopol-934-concentrations-a_fig7_351125781
https://thermalsupport.com/wp-content/uploads/2018/05/PETech-09.pdf
https://www.benchchem.com/product/b047073#analytical-techniques-for-carbomer-934-characterization
https://www.benchchem.com/product/b047073#analytical-techniques-for-carbomer-934-characterization
https://www.benchchem.com/product/b047073#analytical-techniques-for-carbomer-934-characterization
https://www.benchchem.com/product/b047073#analytical-techniques-for-carbomer-934-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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